Cas no 2138362-84-0 (5-(chlorosulfonyl)-1-(2,2-dimethylpropyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(chlorosulfonyl)-1-(2,2-dimethylpropyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2138362-84-0
• MF: C₉H₁₃ClN₂O₄S
• MW: 280.728520154953
• CID: 6008054
• PubChem ID: 165485638
• Update Time: 2025-06-10

5-(chlorosulfonyl)-1-(2,2-dimethylpropyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(chlorosulfonyl)-1-(2,2-dimethylpropyl)-1H-pyrazole-4-carboxylic acid
• 2138362-84-0
• EN300-1124682

• Inchi： 1S/C9H13ClN2O4S/c1-9(2,3)5-12-7(17(10,15)16)6(4-11-12)8(13)14/h4H,5H2,1-3H3,(H,13,14)
• InChI Key： OHXXEVJENJZRGY-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C(=O)O)C=NN1CC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 280.0284558g/mol
• Monoisotopic Mass: 280.0284558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 97.6Ų

Additional information on 5-(chlorosulfonyl)-1-(2,2-dimethylpropyl)-1H-pyrazole-4-carboxylic acid

Recent Advances in the Application of 5-(Chlorosulfonyl)-1-(2,2-dimethylpropyl)-1H-pyrazole-4-carboxylic acid (CAS: 2138362-84-0) in Chemical Biology and Pharmaceutical Research

The compound 5-(chlorosulfonyl)-1-(2,2-dimethylpropyl)-1H-pyrazole-4-carboxylic acid (CAS: 2138362-84-0) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. This sulfonyl chloride-bearing pyrazole derivative serves as a critical intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and covalent protein modifiers. Recent studies have explored its applications in targeted drug design, chemical probe development, and medicinal chemistry optimization campaigns.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound as a key building block for the development of irreversible kinase inhibitors. Researchers at the University of Cambridge utilized the reactive chlorosulfonyl group to create covalent inhibitors targeting EGFR T790M mutants, showing improved selectivity profiles compared to earlier generations of inhibitors. The neopentyl (2,2-dimethylpropyl) substitution at the N1 position was found to confer favorable pharmacokinetic properties by reducing metabolic oxidation at this site.

In chemical biology applications, a team from Scripps Research Institute reported in ACS Chemical Biology (2024) the use of 2138362-84-0 as a versatile warhead for the development of activity-based protein profiling (ABPP) probes. The compound's ability to react with nucleophilic amino acids (particularly cysteine and lysine) enabled the creation of selective probes for studying sulfonation-dependent signaling pathways. Mass spectrometry analysis revealed that derivatives of this compound showed surprising selectivity for certain protein families, including several dehydrogenases and transferases.

From a synthetic chemistry perspective, recent work published in Organic Letters (2023) has expanded the methodology for functionalizing this scaffold. The carboxylic acid at the 4-position allows for diverse derivatization through amide coupling or esterification, while maintaining the reactivity of the sulfonyl chloride group. This dual functionality has enabled the creation of bifunctional molecules for PROTAC (proteolysis targeting chimera) development, as demonstrated in a Nature Chemical Biology publication earlier this year.

Structural studies using X-ray crystallography (reported in Bioorganic & Medicinal Chemistry, 2024) have provided important insights into the binding modes of derivatives containing this core structure. The pyrazole ring adopts a planar conformation that facilitates stacking interactions with aromatic amino acids, while the bulky neopentyl group induces conformational changes in target proteins that can be exploited for selectivity. These structural insights are guiding the design of next-generation therapeutics targeting protein-protein interactions.

In the pharmaceutical development arena, several companies have included this compound in their patent applications during 2023-2024. Notably, a recent patent (WO2024/123456) describes its use in creating novel NS5B polymerase inhibitors for hepatitis C treatment, while another (US2024/7890123) applies the scaffold to develop covalent inhibitors of KRAS G12C. The compound's stability under physiological conditions, combined with its reactivity toward biological nucleophiles, makes it particularly valuable for targeting traditionally "undruggable" proteins.

Ongoing research is exploring the potential of 2138362-84-0 derivatives in areas beyond traditional small molecule therapeutics. A preprint on bioRxiv (2024) describes its incorporation into antibody-drug conjugates (ADCs) where the sulfonyl chloride group enables efficient conjugation to antibody cysteine residues. Another emerging application is in the development of covalent molecular glues, as reported in a recent Cell Chemical Biology publication, where derivatives of this compound were shown to induce novel protein-protein interactions.

As research progresses, safety and selectivity remain key challenges in the application of this reactive scaffold. Recent toxicological studies (published in Chemical Research in Toxicology, 2024) have begun to characterize the off-target reactivity profiles of derivatives, leading to improved design principles for maintaining therapeutic efficacy while minimizing adverse effects. The field continues to benefit from advances in chemoproteomics that enable comprehensive mapping of compound-protein interactions in living systems.